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Compound of Interest

Compound Name: Picrate

Cat. No.: B076445

Picric acid (2,4,6-trinitrophenol) is an organic compound that, when dry, is highly sensitive to
shock, friction, and heat, and can detonate. In a laboratory setting, it is typically stored wet with
water (usually >30% by weight) to reduce its explosive properties.

Key Hazards:

» Explosion Hazard: Dry picric acid is a dangerous explosive. The risk of detonation increases
significantly as the acid becomes dehydrated.

» Formation of Unstable Salts: Picric acid can form highly sensitive and explosive picrate salts
when it comes into contact with metals (especially copper, lead, and zinc), concrete, and

ammonia.

 Toxicity: Picric acid is toxic and can cause skin irritation, allergic reactions, and damage to
the eyes, kidneys, and liver.

Authoritative Resources for Chemical Safety

For detailed and reliable information on handling hazardous chemicals, please consult the
following organizations:

e The Occupational Safety and Health Administration (OSHA): Provides safety and health
information for workers and employers.
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e The National Institute for Occupational Safety and Health (NIOSH): A U.S. federal agency
responsible for conducting research and making recommendations for the prevention of
work-related injury and illness.

o The American Chemical Society (ACS): Offers numerous resources on laboratory safety.

e Your institution's Environmental Health and Safety (EHS) department: This should be your
primary point of contact for specific protocols and emergency procedures.

In any situation involving potentially dry picric acid, do not attempt to handle it yourself.
Immediately contact your institution's EHS department or local emergency services. They have
the training and equipment to safely manage the situation.

« To cite this document: BenchChem. [General Safety Information Regarding Picric Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076445#managing-shock-sensitivity-of-dry-picric-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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